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Compound of Interest

Compound Name: AP219

Cat. No.: B160529

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of AP219, ensuring laboratory safety and procedural
accuracy.

This document provides critical safety and logistical information for the handling of AP219,
chemically identified as (9-carboxynonyl)triphenyl-phosphonium. As a crucial control compound
in mitochondrial research, understanding its properties and the necessary precautions is
paramount for safe and effective laboratory operations. AP219 is typically supplied as a
solution in dichloromethane, a hazardous solvent that requires specific handling protocols.[1]
This guide will address the combined hazards of both the AP219 compound and the
dichloromethane solvent.

Immediate Safety and Handling Protocols

AP219, as a triphenylphosphonium salt, should be handled with care, assuming it to be a
potential skin and eye irritant, and a respiratory tract irritant, based on data from similar
compounds. The primary immediate hazard, however, stems from the dichloromethane solvent,
which is a volatile and hazardous chemical.[2][3] Adherence to the following personal protective
equipment (PPE) guidelines is mandatory.

Personal Protective Equipment (PPE)
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Equipment Specification Rationale
Dichloromethane readily
Double-gloving with nitrile or penetrates standard nitrile
nitrile and neoprene gloves.[4][5] Double gloving
combination gloves. For spills provides an additional layer of
Gloves

or larger volumes,
SilverShield® or Viton® gloves
are recommended.

protection for brief handling.
For extended contact or spills,
more resistant materials are

necessary.

Eye Protection

ANSI-approved safety glasses
with side shields or tightly
fitting safety goggles. A face
shield is recommended when
handling larger quantities or

when there is a splash hazard.

Protects eyes from splashes of
the dichloromethane solution,
which can cause severe

irritation and chemical burns.

[3]

Lab Coat

A clean, buttoned lab coat
made of a suitable material. An
impervious apron should be
worn over the lab coat when

handling larger volumes.

Protects skin and personal

clothing from contamination.

Respiratory Protection

All handling of the AP219

solution must be conducted in

a certified chemical fume hood.

Dichloromethane is highly
volatile, and inhalation can
damage the liver, kidneys, and
central nervous system.[2][3] A
fume hood provides essential

ventilation.

Footwear

Closed-toe shoes that cover

the entire foot.

Protects feet from potential

spills.

Storage and Stability:

Store the AP219 solution at -20°C in a tightly sealed container.[1] The product is stable for at

least two years at this temperature.[1] Dichloromethane should be stored away from metals,

light, and any source of heat or ignition.[3]
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Operational Plan: Experimental Protocol for
Solution Preparation

This protocol outlines the steps for safely preparing a dilute solution of AP219 from the stock

solution.

Objective: To prepare a 1 mg/mL working solution of AP219 in an appropriate solvent.
Materials:

AP219 in dichloromethane (50 mg/mL stock solution)

Nitrogen gas supply with a gentle stream regulator

Appropriate solvent (e.g., ethanol, DMSO, or dimethylformamide)

Calibrated micropipettes and sterile tips

Sterile conical tubes or vials

Vortex mixer

Procedure:

Preparation: Don all required PPE and ensure the chemical fume hood is functioning
correctly.

Solvent Evaporation:

o In the chemical fume hood, carefully pipette the desired volume of the
AP219/dichloromethane stock solution into a sterile conical tube.

o Under a gentle stream of nitrogen gas, evaporate the dichloromethane solvent. The sweet
odor of dichloromethane should dissipate, indicating complete evaporation.

Reconstitution:
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o Immediately add the desired volume of the new solvent (e.g., ethanol, DMSO, or DMF) to
the tube to achieve the target concentration of 1 mg/mL.

o The solubility of AP219 is approximately 15 mg/ml in ethanol, 20 mg/ml in DMSO, and 10
mg/ml in dimethylformamide.[1]

e Mixing: Tightly cap the tube and vortex thoroughly until the AP219 is completely dissolved.

» Storage of Diluted Solution: If preparing an aqueous solution (e.g., in PBS), itis
recommended not to store it for more than one day.[1] For organic solvents, store
appropriately based on the solvent's properties, typically at -20°C for short-term storage.

Disposal Plan

Proper disposal of AP219 and associated materials is crucial to prevent environmental
contamination and ensure laboratory safety.

Waste Stream Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused AP219 Stock Solution designated, properly labeled container for

halogenated organic waste.

) ) ] Place in a designated hazardous waste
Contaminated Labware (pipette tips, tubes, etc.) ) ) ]
container for solid chemical waste.

_ Dispose of in a designated hazardous waste
Contaminated PPE (gloves, etc.) ) ) )
container. Do not discard in regular trash.

Absorb spills with an inert material (e.g., dry
Spill Cleanup Materials sand or earth) and place in a sealed container

for disposal as hazardous waste.[3]

Note: Always follow your institution's specific guidelines for hazardous waste disposal.

Signaling Pathway and Workflow Diagrams

To visualize the safety and handling workflow, the following diagrams are provided.
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Preparation Handling Completion
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Caption: Workflow for the safe handling of AP219 solution.
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Caption: Step-by-step spill response plan for AP219 solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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